Cas no 89239-71-4 (7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-3,5-dimethyl-1-propyl-)

• Product Name: 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-3,5-dimethyl-1-propyl-
• CAS No: 89239-71-4
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 607305
• PubChem ID: 136100698
• Update Time: 2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-3,5-dimethyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-3,5-dimethyl-1-propyl-
• 3,5-dimethyl-1-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 89239-71-4
• SCHEMBL11061855
• 3,5-dimethyl-1-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 3,5-dimethyl-1-n-propyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
• DTXSID80554152
• 3,5-Dimethyl-1-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• ONMJFNQSVDLRBP-UHFFFAOYSA-N
• 3,5-Dimethyl-1-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(4H)-one

• Inchi： 1S/C10H14N4O/c1-4-5-14-9-8(6(2)13-14)11-7(3)12-10(9)15/h4-5H2,1-3H3,(H,11,12,15)
• InChI Key： ONMJFNQSVDLRBP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(C)=NN2CCC)N=C(C)N1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.3Ų